Decyl (4-chloro-2-methylphenoxy)acetate

Decyl (4-chloro-2-methylphenoxy)acetate (CAS 67829-81-6) is a long-chain (C10) alkyl ester of the widely utilized phenoxy herbicide MCPA. In agrochemical procurement and formulation development, the selection of the decyl ester over standard aqueous salts or short-chain esters is driven by its extreme lipophilicity, low volatility, and compatibility with oil-based carrier systems [1]. As a highly non-polar derivative, it is primarily sourced for Emulsifiable Concentrate (EC) and Ultra-Low Volume (ULV) formulations designed to penetrate thick, waxy plant cuticles in challenging environmental conditions where water-soluble alternatives fail [2].

Substituting MCPA decyl ester with generic MCPA dimethylamine (DMA) salts or short-chain esters (e.g., butyl or ethyl esters) fundamentally alters formulation stability, application safety, and field efficacy. Amine salts are highly water-soluble but suffer from poor cuticular penetration and require up to 6 hours to become rainfast, making them unsuitable for unpredictable climates or woody brush control [1]. Conversely, while short-chain esters improve penetration, they exhibit high vapor pressures that lead to off-target volatilization and crop damage at elevated temperatures [2]. The decyl ester provides a critical structural compromise: its C10 chain ensures rapid cuticular absorption and 1-hour rainfastness while suppressing vapor pressure to levels that meet strict drift-reduction regulations.

Rainfastness and Cuticular Absorption Kinetics

Phenoxy herbicide efficacy is highly dependent on the rate of cuticular penetration before precipitation events. Comparative agronomic data demonstrates that highly lipophilic esters, such as MCPA decyl ester, rapidly partition into the waxy leaf cuticle, achieving complete rainfastness within 1 hour of application [1]. In contrast, water-soluble MCPA amine formulations remain on the leaf surface and require 4 to 6 hours to become rainfast. This rapid absorption profile makes the decyl ester critical for applications in regions with unpredictable rainfall.

Procuring the decyl ester ensures reliable field performance and minimizes the need for costly re-applications due to unexpected rain.

Volatility and Off-Target Vapor Drift Reduction

The volatility of phenoxy herbicides is inversely proportional to the ester chain length. Short-chain derivatives like MCPA butyl or isobutyl esters exhibit relatively high vapor pressures, leading to significant off-target vapor drift and non-target plant injury at higher temperatures [1]. The C10 aliphatic chain of MCPA decyl ester drastically reduces its vapor pressure compared to C4 formulations, classifying it as a low-volatile ester. This structural modification allows formulators to maintain the high herbicidal efficacy of an ester while complying with stringent environmental drift regulations.

Essential for procurement in regulatory jurisdictions that restrict or ban high-volatile phenoxy esters to prevent off-target drift.

Hydrocarbon Solubility for EC and ULV Formulations

The physical form of the active ingredient dictates the entire downstream manufacturing process. MCPA decyl ester is highly miscible in aliphatic and aromatic hydrocarbon solvents, making it the required precursor for Emulsifiable Concentrates (EC) and Ultra-Low Volume (ULV) oil-based sprays [1]. Conversely, MCPA sodium or dimethylamine salts are practically insoluble in these non-polar matrices and are restricted to Soluble Liquid (SL) aqueous formulations. The decyl ester allows for the inclusion of oil-based adjuvants that further enhance spreading and penetration on woody targets.

Buyers must select the decyl ester when manufacturing oil-based, ultra-low volume, or highly adjuvanted emulsion formulations.

Emulsifiable Concentrate (EC) Agrochemical Manufacturing

Ideal for formulating oil-based herbicides where aqueous salts cannot be used, allowing for the integration of lipophilic surfactants and penetrants into the final product [1].

Woody Brush and Waxy Weed Control

The superior cuticular penetration of the C10 ester makes it the active ingredient of choice for clearing deep-rooted, waxy-leaved woody species that resist water-soluble amine salts [2].

Low-Drift, High-Temperature Herbicide Applications

Procured for use in regions where high summer temperatures cause short-chain esters to volatilize, providing ester-level efficacy with a heavily suppressed vapor drift profile [2].

Unpredictable Climate Weed Management

Selected for formulations requiring rapid rainfastness (under 1 hour), ensuring reliable performance in geographies with frequent, sudden precipitation where amine salts would wash off [1].